Cas no 1212823-28-3 ((1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine)

• Product Name: (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine
• CAS No: 1212823-28-3
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 1212326
• PubChem ID: 7131370
• Update Time: 2025-11-02

(1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine
• (1S)-1-[1,2,4]triazolo[4,3-a]pyridin-3-ylethanamine
• (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine
• (S)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethan-1-amine
• AKOS000269738
• 1212823-28-3
• (S)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine
• EN300-54535

• Inchi： 1S/C8H10N4/c1-6(9)8-11-10-7-4-2-3-5-12(7)8/h2-6H,9H2,1H3/t6-/m0/s1
• InChI Key： FQWYAIRHWCMQNP-LURJTMIESA-N
• SMILES： N12C=CC=CC1=NN=C2[C@H](C)N

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine

Chemical Profile of (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine (CAS No. 1212823-28-3)

Compound CAS No. 1212823-28-3, specifically identified as (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine, represents a structurally sophisticated molecule with significant implications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and mechanistic diversity. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The core structure of (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine comprises a pyridine ring fused with a triazolopyridine moiety, which is further substituted with an amine functional group at the terminal position. This configuration not only imparts unique electronic properties but also facilitates interactions with biological targets such as enzymes and receptors. The stereochemical configuration at the chiral center (indicated by the (1S) designation) adds another layer of complexity, influencing both the physical properties and the pharmacological behavior of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic scaffolds for their efficacy and selectivity. The triazolopyridine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The amine substituent in (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine provides a site for further functionalization, enabling the synthesis of analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to interact with multiple targets within a single molecular framework. This polypharmacicity can be harnessed to develop combination therapies that address complex diseases more effectively than single-target drugs. Moreover, the chiral nature of the molecule suggests that enantiomeric purity may play a critical role in determining its therapeutic efficacy and safety profile. This underscores the importance of advanced synthetic methodologies and analytical techniques for producing high-quality derivatives.

The latest advancements in computational chemistry have also contributed to a deeper understanding of the interactions between (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine and its biological targets. Molecular docking studies have revealed that this compound can bind to pockets on enzymes such as Janus kinases (JAKs) and tyrosine kinases with high affinity. These interactions are mediated by specific hydrogen bonding networks and hydrophobic interactions that stabilize the enzyme-ligand complex. Such insights have guided the design of next-generation inhibitors with improved potency and reduced off-target effects.

Furthermore, preclinical studies have demonstrated that derivatives of this class exhibit significant anti-inflammatory and immunomodulatory effects. These properties make them particularly relevant for treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. The amine group serves as a key pharmacophore for these activities, allowing for precise modulation of signaling pathways involved in inflammation. Additionally, the triazolopyridine moiety has been shown to enhance blood-brain barrier penetration, which could be advantageous for developing treatments targeting neurological conditions.

The synthesis of CAS No. 1212823-28-3 presents unique challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it feasible to produce this compound on a scalable basis. Transition-metal-catalyzed reactions have played a pivotal role in constructing the triazolopyridine core efficiently. Furthermore, asymmetric synthesis techniques have enabled the stereoselective introduction of the (1S) configuration at the chiral center without compromising yield or purity.

In conclusion, (1S)-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine represents a structurally intriguing molecule with significant therapeutic potential. Its ability to interact with multiple biological targets makes it an attractive candidate for drug development across various disease areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.